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This guide provides a comprehensive technical overview of 2,2-Dimethyl-1-nitropropane (tert-
Butylnitromethane), a nitroalkane with significant potential in specialized organic synthesis.
Designed for researchers, chemists, and professionals in drug development, this document
delves into the core chemical properties, synthesis, reactivity, and safety considerations of this
compound, moving beyond a simple data summary to offer insights into its practical application
and handling.

Molecular Identity and Physicochemical Profile

2,2-Dimethyl-1-nitropropane, bearing the CAS Number 34715-98-5, is a primary nitroalkane
characterized by a nitro group attached to a neopentyl (2,2-dimethylpropyl) carbon skeleton.[1]
[2] This structure, featuring a sterically demanding tert-butyl group adjacent to the functional
methylene unit, imparts distinct physical and chemical properties that influence its reactivity and
synthetic utility. The bulky nature of the neopentyl group can sterically hinder certain reactions
while also influencing the stability of reactive intermediates.

The key physicochemical properties of 2,2-Dimethyl-1-nitropropane are summarized in the
table below. This data is critical for planning experimental work, including reaction setup,
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purification, and storage.

Property Value Source(s)
Molecular Formula CsH11NO:2 [1][2]
Molecular Weight 117.15 g/mol [1]

IUPAC Name 2,2-dimethyl-1-nitropropane [1]

tert-Butylnitromethane,
Synonyms _ [2]
Nitroneopentane

CAS Number 34715-98-5 [11[2]
Melting Point 14 °C [2]
Boiling Point 168.95 °C (estimated) [2]
Density 0.9447 g/cm3 [2]
Refractive Index (n_D) 1.4177 [2]
Predicted pKa 8.90 + 0.50 [2]
LogP 1.83 [2]

The predicted pKa of approximately 8.9 is of particular importance.[2] This value indicates that
the protons on the a-carbon (the CH2 group) are significantly acidic, a direct consequence of
the strong electron-withdrawing nature of the adjacent nitro group. This acidity is the
cornerstone of its most significant reactivity, enabling the formation of a nucleophilic nitronate
anion under basic conditions.

Synthesis and Spectroscopic Characterization
Synthetic Pathway

The primary route for the synthesis of 2,2-Dimethyl-1-nitropropane involves the direct
nitration of its parent alkane, 2,2-dimethylpropane (neopentane). A foundational method for this
transformation is described in U.S. Patent 2,408,607, which outlines the vapor-phase nitration
of alkanes.[3] This process involves the reaction of the alkane with nitric acid at elevated
temperatures.
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Figure 1: Synthetic workflow for 2,2-Dimethyl-1-nitropropane.

Experimental Protocol (lllustrative)

The following protocol is an illustrative procedure based on the principles of vapor-phase
alkane nitration. It must be conducted with extreme caution by trained professionals due to the
high temperatures and corrosive nature of the reactants.

o Reactor Setup: A corrosion-resistant flow reactor capable of maintaining a stable
temperature between 400-500 °C is assembled. The reactor is equipped with inlets for both
the alkane and nitric acid, and an outlet leading to a condenser and collection trap.

e Reactant Preparation: 2,2-Dimethylpropane is vaporized and pre-heated. Concentrated nitric
acid (70%) is vaporized separately.

e Reaction: The vaporized streams of 2,2-dimethylpropane and nitric acid are introduced into
the heated reactor. The molar ratio and residence time are critical parameters that must be
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optimized to maximize the yield of the desired primary nitroalkane and minimize side
reactions like oxidation and C-C bond cleavage.

e Quenching and Collection: The product stream exiting the reactor is rapidly cooled using a
condenser. The condensate, containing the nitroalkane, unreacted starting materials, and
byproducts, is collected in a cooled trap.

 Purification: The collected liquid is neutralized with a weak base (e.g., sodium bicarbonate
solution) to remove acidic byproducts. The organic layer is separated, dried over an
anhydrous salt (e.g., MgSOa), and purified by fractional distillation under reduced pressure to
isolate the 2,2-Dimethyl-1-nitropropane.

Spectroscopic Profile (Predicted)

No publicly available experimental spectra for 2,2-Dimethyl-1-nitropropane have been
identified. However, a detailed and reliable spectroscopic profile can be predicted based on its
structure and data from analogous compounds.

Figure 2: Structure highlighting key proton environments.
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Technique

Predicted Features

Rationale

1H NMR

0 =4.3-4.5 ppm (s, 2H, Ha)d =
1.0-1.1 ppm (s, 9H, He)

The methylene protons (Ha)
are directly attached to the
carbon bearing the strongly
electron-withdrawing nitro
group, causing a significant
downfield shift.[4] The nine
protons of the three methyl
groups (He) are equivalent and
shielded, appearing as a sharp
singlet, shifted slightly
downfield from neopentane (o
= 0.9 ppm) due to the distant

nitro group.

13C NMR

0 = 75-80 ppm (a-CH2)d = 32-
35 ppm (quaternary C)o = 28-
30 ppm (-CHs)

The a-carbon is significantly
deshielded by the attached
nitro group. The quaternary
and methyl carbon signals are
predicted based on
neopentane (6 31.5 and 28.5
ppm, respectively), with slight
downfield shifts.[5]

2960-2870 cm~1 (C-H
stretch)1550-1560 cm~1
(asymmetric NO:z stretch)1370-
1380 cm~1 (symmetric NO2
stretch)1470 cm~* (CH2/CHs
bend)

The most characteristic signals
are the strong absorption
bands for the asymmetric and
symmetric stretching of the N-
O bonds in the nitro group,
which are definitive for this

functional group.

Mass Spec (El)

m/z =117 (M*, likely weak)m/z
=71 (M- NO2)m/z =57
([C(CHs3)3]™, likely base peak)

The molecular ion (M+) may be
observed. Key fragmentation
pathways include the loss of
the nitro group (46 amu) to
give a neopentyl cation and,

more favorably, cleavage of
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the Ca-Cquat bond to form the
highly stable tert-butyl cation
(m/z 57), which is expected to
be the base peak.[6]

Chemical Reactivity and Synthetic Utility

The chemistry of 2,2-Dimethyl-1-nitropropane is dominated by the reactivity of the nitro group
and the acidity of the a-protons. These features make it a valuable building block for
introducing the sterically hindered neopentyl group into more complex molecules.

Nitronate Anion Formation and the Henry Reaction

In the presence of a base, 2,2-Dimethyl-1-nitropropane is deprotonated to form a resonance-
stabilized nitronate anion. This anion is a potent carbon nucleophile that can participate in
various C-C bond-forming reactions, most notably the Henry (or nitroaldol) reaction.[7][8]

(2,2-Dimethyl-l-nitropropane) Base (e.g., DBU, EtsN)
Deprotonation
Nitronate Anion
((Nucleophile)) Aldehyde (R-CHO)
. . Protonation
(Alkomde Intermedlate) ( (H20 or H-A) )

B-Nitro Alcohol

Click to download full resolution via product page

Figure 3: Mechanism of the Henry (Nitroaldol) Reaction.
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This reaction couples the nitronate with an aldehyde or ketone to form a (3-nitro alcohol.[7]
These products are highly versatile synthetic intermediates. The nitro group can be
subsequently reduced to an amine, dehydrated to a nitroalkene, or transformed into other
functional groups, making the Henry reaction a powerful tool for complex molecule synthesis.

Reduction of the Nitro Group

The nitro group can be readily reduced to a primary amine, providing a synthetic route to
neopentylamine (2,2-dimethylpropan-1-amine). This transformation is crucial for incorporating
the neopentyl moiety into pharmacologically active molecules or advanced materials. Several
reagents are effective for the reduction of aliphatic nitro compounds.[9]

Common Reduction Methods:

o Catalytic Hydrogenation: Using catalysts like Palladium on Carbon (Pd/C) or Raney Nickel
under a hydrogen atmosphere is a clean and efficient method.

» Metal/Acid Reduction: Active metals such as iron (Fe) or zinc (Zn) in an acidic medium (e.qg.,
acetic acid or HCI) are classic and robust reagents for this conversion.

o Hydride Reduction: Lithium aluminum hydride (LiAlH4) is effective for reducing aliphatic nitro
compounds to amines.

Starting Material Reagents
(2,2-Dimethyl-l-nitropropane) H2 / Pd-C Fe/HCI |- LiAIH4
Reduction
Product :
4 Yy v
Neopentylamine
(2,2-Dimethylpropan-1-amine)

Click to download full resolution via product page
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Figure 4: Reduction of 2,2-Dimethyl-1-nitropropane to Neopentylamine.

Safety, Handling, and Toxicological Profile

A specific Material Safety Data Sheet (MSDS) or comprehensive toxicological study for 2,2-
Dimethyl-1-nitropropane (CAS 34715-98-5) is not readily available in public databases.
Crucially, its toxicological properties should not be inferred from its structural isomer, 2-
nitropropane (CAS 79-46-9). 2-Nitropropane is a well-documented hepatotoxin and is classified
as a Group 2B carcinogen by the IARC, meaning it is possibly carcinogenic to humans.[10]

Given the lack of specific data and the known hazards of related nitroalkanes, 2,2-Dimethyl-1-
nitropropane must be handled with a high degree of caution as a research chemical with
unknown toxicity.

Recommended Handling Procedures:

e Engineering Controls: All manipulations should be performed in a certified chemical fume
hood to prevent inhalation of vapors.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,
chemical-resistant gloves (nitrile or neoprene), and splash-proof safety goggles or a face
shield.

e Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and strong bases.

» Disposal: Dispose of waste in accordance with all local, state, and federal regulations for
chemical waste. Do not dispose of down the drain.

Until comprehensive toxicological data becomes available, this compound should be treated as
potentially hazardous upon inhalation, ingestion, and skin contact.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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